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Compound of Interest

Compound Name: SEW06622

Cat. No.: B12386250

This document provides crucial safety and logistical information for the handling and disposal
of SEW06622, identified as a mesoporous, niobium oxide-based molecular sieve in powder
form with a 22-angstrom pore size. The following procedural guidance is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices.

Hazard Identification and Summary

SEW06622 is a powdered substance that requires careful handling to minimize inhalation and
contact. While some safety data sheets (SDS) for niobium oxide do not classify it as a
hazardous substance, the fine particulate nature of this material presents potential respiratory
and irritation hazards. Animal studies on niobium compounds have indicated potential for liver
and kidney effects, as well as fibrogenic effects on the lungs. However, one study in mice
suggested that liver effects from niobium pentoxide were not progressive and showed signs of
regeneration.

Key Hazards:
e May cause mechanical irritation to the eyes, skin, nose, and throat.
 Inhalation of dust may lead to respiratory irritation.

» Niobium powder can be flammable; avoid ignition sources when handling fine powders.
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e Some studies on niobium compounds suggest potential for organ damage with repeated
exposure.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling SEW06622 to minimize exposure. Proper fitting
of all PPE is crucial for its effectiveness.

PPE Category Specification

A NIOSH-approved respirator is required when
Respiratory Protection handling the powder. Recommended filter types
include P1, P100, or N100.

) Chemical safety goggles or glasses should be
Eye Protection ]
worn at all times.

Nitrile rubber gloves are recommended. For
) prolonged contact, a glove with a minimum
Hand Protection ) ]
thickness of 0.11 mm and a breakthrough time

of at least 480 minutes is advised.[1]

_ A lab coat or other protective clothing should be
Body Protection )
worn to prevent skin contact.

PPE Donning and Doffing Workflow
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Doffing PPE

| Remove Gloves |—>| Remove Lab Coat |—>| Wash Hands |—>| Remove Eye Protection |—>| Remove Respirator |—>| Wash Hands |

Donning PPE

| Wash Hands }—>| Put on Lab Coat }—>| Put on Respirator }—>| Put on Eye Protection }—>| Put on Gloves

Preparation Phase Handling Phase Cleanup Phase Disposal Phase

Preparation Clean spills immediately using a HEPA-filtered vacuum Collect waste in a clearly labeled, sealed container|

' '

Decontaminate work surfaces

Ensure work area is well-ventilated
(use of a chemical fume hood is

Carefully weigh and transfer SEW06622
to minimize dust generation

Keep container tightly closed when not in use Follow institutional and local regulations for chemical waste disposal

Handling SEW06622

Decontamination & Cleanup Assemble all necessary equipment Avoid contact with skin, eyes, and clothing _

Don all required PPE

Waste Disposal
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Waste Generated
(SEWO06622 or contaminated items)

l

Place in a designated,
sealed, and labeled waste container

l

Store in a designated hazardous
waste accumulation area

l

Dispose of through the institution's
Environmental Health and Safety (EHS) office

Y
Disposal must comply with T
S

local, state, and federal regulation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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